2-(4-cyclopropyl-1-(4-fluorophenyl)-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• IUPAC Name: 2-[4-cyclopropyl-1-(4-fluorophenyl)-7-oxopyrazolo[3,4-d]pyridazin-6-yl]-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C21H22FN5O3/c22-14-5-7-15(8-6-14)27-20-17(11-24-27)19(13-3-4-13)25-26(21(20)29)12-18(28)23-10-16-2-1-9-30-16/h5-8,11,13,16H,1-4,9-10,12H2,(H,23,28)
• InChI Key: IMAHMYKSOHRLMO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)CN2C(=O)C3=C(C=NN3C4=CC=C(C=C4)F)C(=N2)C5CC5
• Molecular Formula: C21H22FN5O3
• Molecular Weight: 411.4 g/mol
• CAS No.: 1105201-51-1

Description

The compound 2-(4-cyclopropyl-1-(4-fluorophenyl)-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a pyrazolo[3,4-d]pyridazine derivative characterized by a bicyclic heteroaromatic core with distinct substituents. Key structural features include:

• 4-Cyclopropyl substituent: A small, strained cycloalkane group that may enhance metabolic stability compared to bulkier alkyl groups.
• 1-(4-Fluorophenyl) group: A fluorinated aromatic ring, likely influencing electronic properties and binding affinity.
• N-((Tetrahydrofuran-2-yl)methyl)acetamide side chain: A polar substituent with a tetrahydrofuran moiety, which could improve solubility and pharmacokinetic properties.

Biological Activity

The compound 2-(4-cyclopropyl-1-(4-fluorophenyl)-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a novel synthetic derivative with potential pharmacological applications. Its complex structure suggests diverse biological activities, particularly in the fields of antibacterial and anticancer research.

Chemical Structure and Properties

The molecular formula of this compound is $C_{21}H_{22}FN_5O_2$ with a molecular weight of approximately 395.44 g/mol. The presence of the pyrazolo[3,4-d]pyridazine core and the tetrahydrofuran moiety indicates potential interactions with various biological targets.

Antibacterial Activity

Recent studies have highlighted the antibacterial properties of compounds similar to this derivative. For instance, derivatives containing the pyrazolo and triazole structures have shown significant activity against a range of Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values for these compounds can be as low as 0.125 μg/mL against resistant strains such as Staphylococcus aureus and Escherichia coli .

Compound	MIC (μg/mL)	Bacteria Tested
Pyrazolo derivative	0.125 - 8	S. aureus, E. coli, Pseudomonas aeruginosa
Triazole derivative	1 - 8	Micrococcus luteus, MRSA

Anticancer Activity

The compound's structure suggests potential anticancer properties, particularly due to the presence of the fluorophenyl group, which has been associated with enhanced cytotoxicity in various cancer cell lines. Preliminary studies indicate that similar compounds exhibit significant inhibition of tumor growth in vitro and in vivo models, showing IC50 values ranging from 10 to 50 μM against multiple cancer types .

The biological activity of this compound may be attributed to its ability to inhibit key enzymes involved in bacterial cell wall synthesis and cancer cell proliferation. The pyrazolo[3,4-d]pyridazine scaffold is known to interact with DNA gyrase and topoisomerase IV, crucial enzymes for bacterial DNA replication . Additionally, its interaction with various cellular receptors could modulate pathways involved in apoptosis and cell cycle regulation.

Case Studies

• Antibacterial Efficacy : A study conducted on a series of pyrazolo derivatives demonstrated that compounds with similar structural motifs exhibited potent antibacterial activity against both drug-sensitive and drug-resistant strains. The study highlighted that modifications to the cyclopropyl group significantly influenced the antibacterial efficacy .
• Anticancer Potential : In a recent investigation, a related compound was tested for its anticancer effects on human breast cancer cells (MCF-7). Results indicated that treatment with the compound led to a dose-dependent decrease in cell viability, suggesting its potential as an effective anticancer agent .

Scientific Research Applications

Antibacterial Activity

Recent studies have shown that compounds similar to this derivative exhibit significant antibacterial properties. The Minimum Inhibitory Concentration (MIC) values for these compounds can be as low as 0.125 μg/mL against resistant strains such as Staphylococcus aureus and Escherichia coli.

Compound Type	MIC (μg/mL)	Bacteria Tested
Pyrazolo derivative	0.125 - 8	S. aureus, E. coli, Pseudomonas aeruginosa
Triazole derivative	1 - 8	Micrococcus luteus, MRSA

The antibacterial efficacy is attributed to the compound's ability to inhibit key enzymes involved in bacterial cell wall synthesis, potentially targeting DNA gyrase and topoisomerase IV.

Anticancer Activity

The complex structure of this compound suggests potential anticancer properties, particularly due to the fluorophenyl group associated with enhanced cytotoxicity in various cancer cell lines. Preliminary studies indicate significant inhibition of tumor growth in both in vitro and in vivo models, with IC50 values ranging from 10 to 50 μM against multiple cancer types.

The anticancer activity may stem from its ability to modulate pathways involved in apoptosis and cell cycle regulation, inhibiting crucial enzymes that facilitate cancer cell proliferation.

Antibacterial Efficacy

A study on a series of pyrazolo derivatives demonstrated potent antibacterial activity against both drug-sensitive and drug-resistant strains. Modifications to the cyclopropyl group were found to significantly influence antibacterial efficacy, highlighting the importance of structural variations in enhancing therapeutic potential.

Anticancer Potential

In another investigation, a related compound was tested for its effects on human breast cancer cells (MCF-7). Results indicated that treatment with the compound led to a dose-dependent decrease in cell viability, underscoring its potential as an effective anticancer agent.

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison of Pyrazolo[3,4-d]pyridazine Derivatives

Compound Name	Core Structure	R4 Substituent	Acetamide Side Chain	Molecular Formula	Molecular Weight	Key Data
Target Compound	Pyrazolo[3,4-d]pyridazin	Cyclopropyl	N-((Tetrahydrofuran-2-yl)methyl)	Not Provided	Estimated ~450	N/A
2-(1-(4-Fluorophenyl)-4-isopropyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N-(2-methoxyphenyl)acetamide	Pyrazolo[3,4-d]pyridazin	Isopropyl	N-(2-Methoxyphenyl)	Not Provided	Not Provided	Structural similarity
2-(4-Methyl-7-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N-(4-(trifluoromethyl)phenyl)acetamide	Pyrazolo[3,4-d]pyridazin	Methyl	N-(4-Trifluoromethylphenyl)	C21H16F3N5O2	427.4	Smiles: Cc1nn(CC(=O)Nc2ccc(C(F)(F)F)cc2)c(=O)c2c1cnn2-c1ccccc1
N-(3-Acetamidophenyl)-2-(1-(4-fluorophenyl)-4-methyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetamide	Pyrazolo[3,4-d]pyridazin	Methyl	N-(3-Acetamidophenyl)	C22H19FN6O3	434.4	Polar side chain for enhanced solubility

Key Observations

Substituent Size and Rigidity :

• The target compound’s 4-cyclopropyl group is smaller and more rigid than the 4-isopropyl group in or 4-methyl in . This may reduce steric hindrance and improve binding pocket compatibility.
• Methyl groups (e.g., ) are less metabolically stable than cyclopropyl but easier to synthesize.

N-(3-Acetamidophenyl) in adds hydrogen-bonding capacity, which could improve target affinity.

Electronic Effects :

• Fluorine in the 4-fluorophenyl group (target and ) withdraws electrons, possibly stabilizing aromatic interactions.
• The 4-trifluoromethylphenyl group in is strongly electron-withdrawing, which may alter binding kinetics.